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Compound of Interest

Compound Name: 4-(Cyanomethyl)benzoic acid

Cat. No.: B181657

An In-depth Technical Guide to the Safety of 4-(Cyanomethyl)benzoic Acid

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical reagents is paramount. This guide provides a comprehensive
overview of the safety data for 4-(Cyanomethyl)benzoic acid (CAS No: 50685-26-2), also
known as 4-Carboxyphenylacetonitrile or 4-Carboxybenzyl cyanide.[1] The information is
compiled from Safety Data Sheets (SDS) to ensure a high standard of accuracy and relevance
for laboratory and development settings.

Hazard Identification and Classification

4-(Cyanomethyl)benzoic acid is classified as harmful and an irritant. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear
framework for its hazards.

GHS Classification:

Acute Toxicity, Oral (Category 4)[1]

Acute Toxicity, Dermal (Category 4)[1]

Acute Toxicity, Inhalation (Category 4)[1]

Skin Irritation (Category 2)[1]

Serious Eye Irritation (Category 2)
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o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System|[1]

Signal Word: Warning[1]

Hazard Statements:

e H302: Harmful if swallowed.[1][2]

e H312: Harmful in contact with skin.[1][2]

e H315: Causes skin irritation.[1][2]

o H319: Causes serious eye irritation.[1][2]

e H332: Harmful if inhaled.[1][2]

e H335: May cause respiratory irritation.[1]

The following diagram illustrates the logical flow of hazard communication for this substance.

Hazard Classification
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Caption: GHS Hazard Communication Flowchart.

Physicochemical Data

A summary of the key physical and chemical properties of 4-(Cyanomethyl)benzoic acid is
presented below. This data is essential for safe handling, storage, and experimental design.

Property Value Source
Molecular Formula CoH7NO2 [1]
Molecular Weight 161.16 g/mol [1][2]
Appearance Off-white Powder Solid [3]
Odor No information available [3]

CAS Number 50685-26-2 [11[2]

Note: Specific quantitative data such as melting point, boiling point, and solubility for 4-
(Cyanomethyl)benzoic acid are not consistently provided across the reviewed safety data
sheets. Researchers should verify these parameters experimentally for their specific batch.

Experimental Protocols and Toxicological
Information

While detailed experimental protocols are not provided in standard SDSs, the hazard
classifications are based on standardized methodologies (e.g., OECD guidelines). The
classifications imply the following toxicological endpoints.
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Endpoint Classification Implied Effects
o Harmful if the substance is
Acute Oral Toxicity Category 4
swallowed.
Harmful if the substance
Acute Dermal Toxicity Category 4 comes into contact with the
skin.
) o Harmful if the substance is
Acute Inhalation Toxicity Category 4 ) )
inhaled as dust or mist.
) ) o Causes reversible skin
Skin Corrosion/Irritation Category 2 o
irritation upon contact.
o Causes serious, but reversible,
Eye Damage/Irritation Category 2 S
eye irritation.
) May cause irritation to the
STOT-Single Exposure Category 3

respiratory tract.

No data is available regarding germ cell mutagenicity, carcinogenicity, or reproductive toxicity.

[3]

Handling, Storage, and Emergency Procedures

Safe laboratory practice requires adherence to specific protocols for handling, storage, and
emergencies.

Safe Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Use only outdoors or in a well-ventilated area.[1] Ensure eyewash
stations and safety showers are close to the workstation.

o Personal Protective Equipment:
o Eye/Face Protection: Wear safety goggles.[4]

o Skin Protection: Wear protective gloves and clothing.[1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15434~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:04:17~~4-Cyanobenzoic%20acid~~
https://www.chemicalbook.com/msds/4-cyanomethyl-benzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC110730050&productDescription=4-CYANOBENZOIC+ACID%2C+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-cyanomethyl-benzoic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Respiratory Protection: Avoid breathing dust.[1] Use a respirator if ventilation is
inadequate.

e Hygiene Measures: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke

when using this product.[1]

Storage

Store in a cool, well-ventilated place and keep the container tightly closed.[1] The substance
should be stored locked up.[1]

First-Aid Measures

The following flowchart outlines the recommended first-aid procedures in case of exposure.

Exposure Route
Y Y

| Inhalation | Skin Contact | Eye Contact | Ingestion |
Immediate Action
Y Y 4
Remove to fresh air Take off contaminated clothing Rinse cautiously with water for several minutes Rinse mouth
Keep comfortable for breathing Wash with plenty of soap and water Remove contact lenses, if present and easy Do NOT induce vomiting
Medical Attention
\J \/

Get Medical Help If Unwell or Irritation Persists

Click to download full resolution via product page
Caption: First-Aid Decision Workflow for Exposure.
Specific first-aid guidance includes:

 Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen.[1] Get medical
help if you feel unwell.[1]

» Skin Contact: Take off contaminated clothing immediately and wash the affected area with
soap and plenty of water.[1]

o Eye Contact: Rinse with pure water for at least 15 minutes.[1] Consult a doctor.
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 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person
and call a doctor or Poison Control Center immediately.[1]

Firefighting and Accidental Release

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[1]

o Accidental Release: For spills, avoid dust formation.[1] Personnel should wear protective
equipment. Sweep up the material and place it into a suitable container for disposal.[3]
Prevent the product from entering drains.

The workflow for managing an accidental release is depicted below.

Spill Detected

Ensure Adequate Ventilation
& Wear Personal Protective Equipment (PPE)

\ 4

Avoid Dust Formation

\

Contain the Spill
(Prevent entry into drains/waterways)

Clean-up Procedure

Solid Spill

Sweep up and shovel into
suitable, closed containers for disposal

Dispose of waste according to
approved local regulations

Area is Clean & Safe

Click to download full resolution via product page
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Caption: Workflow for Accidental Release Measures.

Disposal Considerations

Dispose of contents and containers to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1] Product characteristics at the time of
disposal may affect disposal options.

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current Safety Data Sheet provided by your supplier before handling 4-
(Cyanomethyl)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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